Cas no 799-55-3 (BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE)

BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE structure
799-55-3 structure
Product Name:BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE
CAS No:799-55-3
MF:C20H19O3P
MW:338.336826562881
CID:984944
PubChem ID:4589182
Update Time:2025-04-20

BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE Chemical and Physical Properties

Names and Identifiers

    • BIS(4-METHOXYPHENYL)PHENYLPHOSPHINE OXIDE
    • 1-methoxy-4-[(4-methoxyphenyl)-phenylphosphoryl]benzene
    • Phenyl-bis-<4-methoxy-phenyl>-phosphinoxid
    • Phenyl-bis-<p-methoxyphenyl>-phosphinoxid
    • DTXSID00404605
    • NBQOOLBMFPUECX-UHFFFAOYSA-N
    • 799-55-3
    • SCHEMBL5619254
    • bis(4-methoxyphenyl)phenyl phosphine oxide
    • Inchi: 1S/C20H19O3P/c1-22-16-8-12-19(13-9-16)24(21,18-6-4-3-5-7-18)20-14-10-17(23-2)11-15-20/h3-15H,1-2H3
    • InChI Key: NBQOOLBMFPUECX-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 338.10700
  • Monoisotopic Mass: 338.10718146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 45.34000
  • LogP: 3.34320

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